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Compound of Interest

Compound Name: Methyl clofenapate

Cat. No.: B1212380 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals who require a standardized protocol for the preparation of methyl clofenapate
stock solutions for in vitro and in vivo studies.

Abstract: Methyl clofenapate is a peroxisome proliferator used in research to study

hypolipidemia, peroxisome proliferation, and hepatocarcinogenesis.[1] Accurate and consistent

preparation of stock solutions is critical for obtaining reproducible experimental results.

Dimethyl sulfoxide (DMSO) is a common solvent for dissolving methyl clofenapate due to its

high solubilizing capacity for a wide range of organic compounds.[2][3][4][5] This protocol

provides a detailed, step-by-step method for preparing a concentrated stock solution of methyl
clofenapate in DMSO, including necessary materials, safety precautions, and storage

guidelines.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of methyl
clofenapate relevant to stock solution preparation.
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Parameter Value Reference

IUPAC Name

methyl 2-[4-(4-

chlorophenyl)phenoxy]-2-

methylpropanoate

[6]

Synonyms MCP, Clofenapate methyl ester [1]

CAS Number 21340-68-1 [6]

Molecular Formula C₁₇H₁₇ClO₃ [6][7]

Molecular Weight 304.77 g/mol [1][7]

Physical Appearance White powder [6]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1][8]

Storage (Powder) -20°C for up to 3 years [1]

Storage (In Solvent) -80°C for up to 1 year [1]

Experimental Protocol
This protocol describes the preparation of a 10 mM stock solution of methyl clofenapate in

DMSO. The concentration can be adjusted as needed by modifying the mass of the compound

accordingly.

Materials and Equipment
Methyl clofenapate powder (CAS: 21340-68-1)

Anhydrous/cell culture-grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer
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Pipettors and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves[9]

(Optional) Bath sonicator

(Optional) 37°C water bath

(Optional, for cell culture) 0.22 µm syringe filter

Safety Precautions
Always handle methyl clofenapate and DMSO in a well-ventilated area or a chemical fume

hood.[9]

Wear appropriate PPE, including a lab coat, safety glasses, and gloves, to prevent skin and

eye contact.[9]

In case of skin contact, immediately wash the affected area with soap and water.[6] If eye

contact occurs, rinse cautiously with water for several minutes.[9]

Consult the Safety Data Sheet (SDS) for methyl clofenapate and DMSO before handling.[9]

DMSO is an excellent solvent that can transport other chemicals through the skin; exercise

caution when handling solutions containing DMSO.[4]

Stock Solution Preparation (10 mM Example)
Step 1: Calculate the Required Mass To prepare a 10 mM stock solution, first calculate the

mass of methyl clofenapate needed.

Formula: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Calculation for 1 mL of 10 mM solution:

Mass = (0.010 mol/L) x (0.001 L) x (304.77 g/mol )

Mass = 0.0030477 g = 3.05 mg
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Step 2: Weighing the Compound

Place a sterile microcentrifuge tube or amber glass vial on the analytical balance and tare its

weight.

Carefully weigh out 3.05 mg of methyl clofenapate powder and transfer it into the tared

container.

Step 3: Dissolution in DMSO

Add 1 mL of anhydrous/cell culture-grade DMSO to the container with the methyl
clofenapate powder.

Tightly cap the tube or vial.

Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved.[10]

Visually inspect the solution against a light source to ensure no solid particles remain.

Step 4: Aiding Dissolution (If Necessary) If the compound does not fully dissolve with vortexing,

the following methods can be used:

Warming: Gently warm the solution in a 37°C water bath for 5-10 minutes.[10]

Sonication: Place the tube in a bath sonicator for 5-10 minutes to break up any aggregates.

[10]

Caution: After warming or sonication, vortex the solution again and ensure all precipitates

have fully re-dissolved before use.[8]

Step 5: Aliquoting and Storage

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.[10]

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date.
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Store the aliquots at -80°C for long-term stability (up to one year).[1]

Visualized Workflow and Signaling Pathways
Experimental Workflow Diagram
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Caption: Workflow for preparing methyl clofenapate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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